1-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)ethyl)-3,3-dimethylindolin-2-one hydrochloride
1-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)ethyl)-3,3-dimethylindolin-2-one hydrochloride
LY-310762 hydrochloride is a hydrochloride resulting from the formal reation of equimolar amount of LY-310762 with hydrogen chloride. A potent and selective antagonist for the 5-hydroxytryptamine 1D (5-HT1D) receptor. It has a role as a receptor modulator and a serotonergic antagonist. It contains a LY-310762(1+).
Brand Name:
Vulcanchem
CAS No.:
192927-92-7
VCID:
VC0534046
InChI:
InChI=1S/C24H27FN2O2.ClH/c1-24(2)20-5-3-4-6-21(20)27(23(24)29)16-15-26-13-11-18(12-14-26)22(28)17-7-9-19(25)10-8-17;/h3-10,18H,11-16H2,1-2H3;1H
SMILES:
CC1(C2=CC=CC=C2N(C1=O)CCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F)C.Cl
Molecular Formula:
C24H28ClFN2O2
Molecular Weight:
430.9 g/mol
1-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)ethyl)-3,3-dimethylindolin-2-one hydrochloride
CAS No.: 192927-92-7
Inhibitors
VCID: VC0534046
Molecular Formula: C24H28ClFN2O2
Molecular Weight: 430.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 192927-92-7 |
---|---|
Product Name | 1-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)ethyl)-3,3-dimethylindolin-2-one hydrochloride |
Molecular Formula | C24H28ClFN2O2 |
Molecular Weight | 430.9 g/mol |
IUPAC Name | 1-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-3,3-dimethylindol-2-one;hydrochloride |
Standard InChI | InChI=1S/C24H27FN2O2.ClH/c1-24(2)20-5-3-4-6-21(20)27(23(24)29)16-15-26-13-11-18(12-14-26)22(28)17-7-9-19(25)10-8-17;/h3-10,18H,11-16H2,1-2H3;1H |
Standard InChIKey | BOCLFQZPFYNVFD-UHFFFAOYSA-N |
SMILES | CC1(C2=CC=CC=C2N(C1=O)CCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F)C.Cl |
Canonical SMILES | CC1(C2=CC=CC=C2N(C1=O)CCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F)C.Cl |
Appearance | Solid powder |
Description | LY-310762 hydrochloride is a hydrochloride resulting from the formal reation of equimolar amount of LY-310762 with hydrogen chloride. A potent and selective antagonist for the 5-hydroxytryptamine 1D (5-HT1D) receptor. It has a role as a receptor modulator and a serotonergic antagonist. It contains a LY-310762(1+). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-(2-(4-(4-fluoro-benzoyl)-piperidin-1-yl)-ethyl)-3,3-dimethyl-1,2-dihydro-indol-2-one LY310762 |
Reference | 1: García-Pedraza JÁ, García M, Martín ML, Morán A. 5-HT(1D) receptor inhibits renal sympathetic neurotransmission by nitric oxide pathway in anesthetized rats. Vascul Pharmacol. 2015 May 21. pii: S1537-1891(15)00105-6. doi: 10.1016/j.vph.2015.05.003. [Epub ahead of print] PubMed PMID: 26003124. 2: García-Pedraza JÁ, García M, Martín ML, Morán A. Pharmacological evidence that 5-HT1D activation induces renal vasodilation by NO pathway in rats. Clin Exp Pharmacol Physiol. 2015 Jun;42(6):640-7. doi: 10.1111/1440-1681.12397. PubMed PMID: 25854421. 3: García-Pedraza JÁ, García M, Martín ML, Gómez-Escudero J, Rodríguez-Barbero A, Román LS, Morán A. Peripheral 5-HT₁D and 5-HT₇ serotonergic receptors modulate sympathetic neurotransmission in chronic sarpogrelate treated rats. Eur J Pharmacol. 2013 Aug 15;714(1-3):65-73. doi: 10.1016/j.ejphar.2013.05.045. Epub 2013 Jun 11. PubMed PMID: 23769743. 4: Choi IS, Cho JH, An CH, Jung JK, Hur YK, Choi JK, Jang IS. 5-HT(1B) receptors inhibit glutamate release from primary afferent terminals in rat medullary dorsal horn neurons. Br J Pharmacol. 2012 Sep;167(2):356-67. doi: 10.1111/j.1476-5381.2012.01964.x. PubMed PMID: 22462474; PubMed Central PMCID: PMC3481043. 5: Pullar IA, Boot JR, Broadmore RJ, Eyre TA, Cooper J, Sanger GJ, Wedley S, Mitchell SN. The role of the 5-HT1D receptor as a presynaptic autoreceptor in the guinea pig. Eur J Pharmacol. 2004 Jun 16;493(1-3):85-93. PubMed PMID: 15189767. |
PubChem Compound | 11957576 |
Last Modified | Nov 11 2021 |
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